(1S,2S,5S,6S,10R,12R,14S)-5,14-dimethyl-9-methylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one

• CAS No.: 75956-97-7
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• IUPAC Name: (1S,2S,5S,6S,10R,12R,14S)-5,14-dimethyl-9-methylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
• InChI: InChI=1S/C15H20O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h8-13H,1,4-6H2,2-3H3/t8-,9-,10-,11+,12-,13-,15+/m0/s1
• InChI Key: BJRMCDRHKBUSDR-YWDFAVMRSA-N
• Isomeric SMILES: C[C@H]1[C@@H]2CCC(=C)[C@@H]3C[C@@H]4[C@]([C@@H]3[C@H]2OC1=O)(O4)C
• Canonical SMILES: CC1C2CCC(=C)C3CC4C(C3C2OC1=O)(O4)C

Description

(1S,2S,5S,6S,10R,12R,14S)-5,14-dimethyl-9-methylidene-3,13-dioxatetracyclo[84002,6012,14]tetradecan-4-one is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1S,2S,5S,6S,10R,12R,14S)-5,14-dimethyl-9-methylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one typically involves multiple steps, starting from simpler organic molecules. The process may include cyclization reactions, functional group transformations, and stereoselective synthesis to ensure the correct spatial arrangement of atoms. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to achieving high yields and purity.